3-chloro-1H-pyrrolo[2,3-b]pyridin-4-amine

• IUPAC Name: 3-chloro-1H-pyrrolo[2,3-b]pyridin-4-amine
• InChI: InChI=1S/C7H6ClN3/c8-4-3-11-7-6(4)5(9)1-2-10-7/h1-3H,(H3,9,10,11)
• InChI Key: KUOFUICAGAGXGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1N)C(=CN2)Cl
• Molecular Formula: C7H6ClN3
• DSSTOX Substance ID: DTXSID701269559
• Molecular Weight: 167.59 g/mol
• CAS RN: 1190315-06-0

Description

“3-chloro-1H-pyrrolo[2,3-b]pyridin-4-amine” is a derivative of 1H-pyrrolo[2,3-b]pyridine. It is a part of a series of compounds that have been studied as potential immunomodulators targeting Janus Kinase 3 (JAK3), which plays crucial roles in modulating a number of inflammatory and immune mediators.

Synthesis Analysis

The synthesis of this compound involves the introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring. The mixture is stirred at a specific temperature for 1 hour, and then ethyl chloroformate is added. After stirring at the same temperature for an additional 30 minutes, the mixture is quenched with a saturated NH4Cl aqueous solution and extracted with EtOAc.

Molecular Structure Analysis

The molecular structure of this compound is a derivative of 1H-pyrrolo[2,3-b]pyridine. The topological parameters corresponding to H⋯N and H⋯Cl critical points indicate a moderately strong intermolecular N–H⋯N hydrogen bond and a weak C–H⋯Cl closed-shell interaction.

Chemical Reactions Analysis

The chemical modification of this compound led to a large increase in JAK3 inhibitory activity. The immunomodulating effect of this compound on interleukin-2-stimulated T cell proliferation was shown.

Mechanism of Action

This compound acts as an immunomodulator targeting JAK3. JAK3 is specifically associated with the common γc subunit of cytokine receptors of interleukins (ILs), such as IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21, all of which are involved in differentiation, proliferation, and survival of T cells.

Future Directions

The future directions of the research on this compound could involve further exploration of its potential as an immunomodulator for treating immune diseases such as organ transplantation. More studies could also be conducted to understand its safety profile and physical and chemical properties.